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Compound of Interest

Compound Name: 5-Ethyl-2-iodophenylacetic acid

Cat. No.: B8729080

Get Quote

Executive Summary & Compound Significance
5-Ethyl-2-iodophenylacetic acid is a critical scaffold in the synthesis of selective COX-2

inhibitors (e.g., Lumiracoxib analogs). Its structural integrity is defined by the precise

regiochemistry of the iodine atom relative to the ethyl group and the acetic acid side chain.

The presence of the heavy iodine atom at the ortho position (C2) exerts a significant "heavy

atom effect," influencing both chemical shifts in NMR and fragmentation patterns in Mass

Spectrometry. This guide provides a self-validating spectral framework to distinguish this

isomer from potential regioisomers (e.g., 4-ethyl or 3-ethyl analogs) generated during Friedel-

Crafts alkylation or iodination steps.
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Property Specification

IUPAC Name 2-(5-Ethyl-2-iodophenyl)acetic acid

Molecular Formula C₁₀H₁₁IO₂

Molecular Weight 290.10 g/mol

Monoisotopic Mass 289.98 g/mol

Appearance Off-white to beige solid

Solubility
Soluble in DMSO, Methanol, Chloroform;

sparingly soluble in water.

Structural Analysis & Numbering System
To ensure accurate spectral assignment, we utilize the following locant numbering system

based on the phenylacetic acid skeleton:

C1: Phenyl carbon attached to the acetic acid group (

).

C2: Phenyl carbon attached to Iodine (Ortho to C1).

C3, C4: Aromatic carbons.[1][2]

C5: Phenyl carbon attached to the Ethyl group (Meta to C1, Para to C2).

C6: Aromatic carbon (Ortho to C1).

-C: Methylene carbon of the acetic acid side chain.

-C: Carboxyl carbon.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Note: Data presented below is a Reference Specification derived from the parent compound (2-

iodophenylacetic acid) and calculated substituent increments (Pretsch/Silverstein models). This

serves as the QC standard for validation.
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H NMR Reference Specification (300 MHz, CDCl )
The

H NMR spectrum is characterized by the distinct splitting pattern of the 1,2,4-trisubstituted
aromatic ring and the ethyl group signals.[1]
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment

Structural
Logic &
Diagnostic
Value

11.0 – 12.5 Broad Singlet 1H –COOH

Exchangeable

carboxylic acid

proton.

Disappears with

D₂O shake.

7.75
Doublet (

Hz)
1H H3

Diagnostic:

Deshielded by

ortho-Iodine.

Shows strong

ortho-coupling to

H4.

7.15
Singlet (or d,

Hz)
1H H6

Ortho to acetic

acid side chain.

Weak meta-

coupling to H4

may be

unresolved.

6.95

Doublet of

Doublets (

Hz)

1H H4

Ortho to H3,

meta to H6.

Shielded relative

to H3 due to alkyl

electron

donation.

3.85 Singlet 2H Ar–CH₂–COOH

Benzylic

methylene.

Deshielded by

the aromatic ring

and carbonyl

anisotropy.
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2.62
Quartet (

Hz)
2H Ar–CH₂–CH₃

Benzylic

methylene of the

ethyl group.

1.24
Triplet (

Hz)
3H Ar–CH₂–CH₃

Methyl protons of

the ethyl group.

C NMR Reference Specification (75 MHz, CDCl )
The

C spectrum confirms the carbon skeleton. The most critical diagnostic peak is the Iodine-
bearing carbon (C2), which appears significantly upfield due to the "heavy atom effect."

Shift (

, ppm)
Carbon Type Assignment Notes

177.5 Quaternary (C=O) –COOH Carbonyl carbon.

144.0 Quaternary C5
Ipso-carbon attached

to Ethyl group.

139.5 Methine (CH) C3 Ortho to Iodine.

137.0 Quaternary C1
Ipso-carbon attached

to acetic acid chain.

131.0 Methine (CH) C6
Ortho to acetic acid

chain.

128.5 Methine (CH) C4 Meta to Iodine.

100.5 Quaternary C2–I

Critical QC Marker:

Highly shielded due to

Iodine.

46.5 Methylene (CH₂) –CH₂–COOH Side chain methylene.

28.2 Methylene (CH₂) –CH₂–CH₃ Ethyl methylene.

15.4 Methyl (CH₃) –CH₂–CH₃ Ethyl methyl.
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Experimental Protocol: NMR Sample Preparation
Solvent: Use CDCl

(99.8% D) with 0.03% TMS for routine analysis. If solubility is poor, use DMSO-

.

Concentration: Dissolve 10–15 mg of sample in 0.6 mL solvent.

Filtration: Filter through a cotton plug in a Pasteur pipette to remove inorganic salts (e.g., KI

residues from synthesis).

Acquisition:

Set relaxation delay (

) to

seconds to ensure accurate integration of the carboxylic proton.

Perform COSY (Correlation Spectroscopy) if distinguishing H4 and H6 is ambiguous.

Infrared (IR) Spectroscopy
The IR spectrum serves as a quick "fingerprint" validation, particularly for the carbonyl and

hydroxyl functionalities.
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Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Description

2800 – 3200 O–H Stretch Carboxylic Acid

Very broad, "hairy"

band characteristic of

H-bonded dimers.

1705 – 1720 C=O Stretch Carboxylic Acid

Strong, sharp peak.

Lower frequency than

esters due to

dimerization.

1450 – 1600 C=C Stretch Aromatic Ring

Multiple weak-to-

medium bands

confirming the

benzene ring.

1150 – 1300 C–O Stretch C–OH

Strong band, often

coupled with O-H

bending.

~500 – 600 C–I Stretch Aryl Iodide

Weak band in the

fingerprint region,

specific to the C–I

bond.

Mass Spectrometry (MS) & Fragmentation Logic
Mass spectrometry is the definitive tool for confirming the molecular weight and the presence of

iodine.

Ionization Mode: Electrospray Ionization (ESI) in Negative Mode [M-H]⁻ is preferred for

carboxylic acids.

Electron Impact (EI): Useful for structural fingerprinting via fragmentation.

Key Fragmentation Ions (EI, 70 eV)
m/z 290 (M⁺): Molecular ion (visible but often weak).
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m/z 163 (M – I)⁺:Base Peak. Loss of the iodine atom (atomic mass 127). The C–I bond is the

weakest link.

m/z 245 (M – COOH)⁺: Loss of the carboxylic acid group.

m/z 135 (M – I – C₂H₄)⁺: Further loss of the ethyl group from the de-iodinated fragment.

Fragmentation Pathway Diagram
The following diagram illustrates the logical decay of the molecule in the mass spectrometer,

providing a map for interpreting MS data.

Molecular Ion (M+)
m/z 290

[C10H11IO2]+

[M - COOH]+
m/z 245

Loss of Carboxyl

- COOH (45)

[M - I]+
m/z 163 (Base Peak)

Loss of Iodine

- I (127)

[M - I - COOH]+
m/z 118

Tropylium-like C9H10

- I (127) - COOH (45)

Click to download full resolution via product page

Figure 1: Proposed EI-MS fragmentation pathway highlighting the labile C–I bond.

Analytical Validation Workflow
To certify a batch of 5-Ethyl-2-iodophenylacetic acid, follow this self-validating logic flow:
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Crude Sample 1H NMR
(Check H3 Doublet) H3 @ ~7.8ppm?

13C NMR
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FAIL
Regioisomer Suspected

No (Shift < 7.5)

C2 @ ~100ppm?
MS Analysis
(Check M-I)

Yes

No (Shift > 110)

PASS QC
Identity Confirmed

Click to download full resolution via product page

Figure 2: Step-by-step logic gate for confirming compound identity and excluding regioisomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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